N,N'-bis(1-methyl-2-phenylethyl)succinamide

• IUPAC Name: N,N'-bis(1-phenylpropan-2-yl)butanediamide
• InChI: InChI=1S/C22H28N2O2/c1-17(15-19-9-5-3-6-10-19)23-21(25)13-14-22(26)24-18(2)16-20-11-7-4-8-12-20/h3-12,17-18H,13-16H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key: YZZSLXKXLQTMNS-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1)NC(=O)CCC(=O)NC(C)CC2=CC=CC=C2
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

N,N'-bis(1-methyl-2-phenylethyl)succinamide, also known as BMPS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BMPS is a chiral molecule with two stereoisomers, and it has been shown to have potential applications in various fields, including biochemistry, pharmacology, and materials science.

Mechanism of Action

The mechanism of action of N,N'-bis(1-methyl-2-phenylethyl)succinamide is not fully understood, but it is believed to function as a chiral auxiliary by controlling the stereochemistry of reactions. This compound has been shown to be effective in promoting enantioselective reactions, and it has been used in the synthesis of a variety of chiral compounds.
Biochemical and Physiological Effects:
This compound has been shown to have potential applications in the field of pharmacology. It has been demonstrated to have anticancer properties and has been used in the development of novel chemotherapeutic agents. This compound has also been shown to have antimicrobial properties and has been used in the synthesis of antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N'-bis(1-methyl-2-phenylethyl)succinamide is its ability to promote enantioselective reactions, which is crucial in the synthesis of chiral compounds. This compound is also relatively inexpensive and easy to synthesize. However, one of the limitations of this compound is its toxicity, which can be a concern in laboratory experiments.

Future Directions

There are several potential future directions for N,N'-bis(1-methyl-2-phenylethyl)succinamide research. One area of interest is the development of new synthetic methodologies utilizing this compound as a chiral auxiliary. Additionally, this compound has shown promise as a potential drug candidate, and further research is needed to explore its potential therapeutic applications. Finally, this compound has potential applications in materials science, and further research is needed to explore its use in the synthesis of novel materials.

Synthesis Methods

The synthesis of N,N'-bis(1-methyl-2-phenylethyl)succinamide involves the reaction of succinic anhydride with two equivalents of (1-methyl-2-phenylethyl)amine. The reaction is typically carried out in an organic solvent such as toluene or dichloromethane, and the product is purified by recrystallization.

Scientific Research Applications

N,N'-bis(1-methyl-2-phenylethyl)succinamide has been used extensively in scientific research as a chiral auxiliary and a ligand in asymmetric synthesis. It has also been utilized in the synthesis of various compounds, including natural products, pharmaceuticals, and materials.